Cas no 18001-47-3 (Benzene,[2-(trimethylsilyl)ethenyl]-)

• Product Name: Benzene,[2-(trimethylsilyl)ethenyl]-
• CAS No: 18001-47-3
• MF: C₁₁H₁₆Si
• MW: 176.330244064331
• CID: 122703
• PubChem ID: 5314555
• Update Time: 2025-04-18

Benzene,[2-(trimethylsilyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[2-(trimethylsilyl)ethenyl]-
• Silane, trimethyl(2-phenylethenyl)-
• 1-phenyl-2-trimethylsilylacetylene
• 1-Phenyl-2-trimethylsilylethene
• 1-phenyl-2-trimethylsilylethylene
• phenyl-2-trimethylsilyl ethane
• styryltrimethylsilane
• Trimethylstyrylsilane
• Trimethyl(2-phenylethenyl)silane
• 2-(Trimethylsilyl)-1-phenylethene
• [2-(Trimethylsilyl)ethenyl]benzene
• Trimethyl[(E)-2-phenylethenyl]silane #
• Silane, trimethyl(2-phenylethenyl)-, (E)-
• 19372-00-0
• 18001-47-3
• Trimethyl[(E)-2-phenylvinyl]silane
• trimethyl-[(E)-2-phenylethenyl]silane
• Silane,trimethyl(2-phenylethenyl)-,(E)-
• FIONWRDVKJFHRC-MDZDMXLPSA-N
• Silane, trimethylstyryl-
• ghl.PD_Mitscher_leg0.678

• Inchi： 1S/C11H16Si/c1-12(2,3)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9+
• InChI Key： FIONWRDVKJFHRC-MDZDMXLPSA-N
• SMILES： [Si](/C=C/C1C=CC=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 176.10200
• Monoisotopic Mass: 176.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 3.57720